Cas no 1805087-51-7 (2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine)

• Product Name: 2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine
• CAS No: 1805087-51-7
• MF: C₇H₂BrClF₂N₂
• MW: 267.457986354828
• CID: 4858271
• Update Time: 2025-10-28

2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H2BrClF2N2/c8-6-5(7(10)11)3(1-12)4(9)2-13-6/h2,7H
• InChI Key： QJYGMURDMQAZAP-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C#N)C(=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine

2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805087-51-7, commonly referred to as 2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine, is a highly substituted pyridine derivative with significant potential in various fields of organic chemistry. This compound has garnered attention due to its unique structural features and versatile applications in drug discovery, agrochemicals, and materials science. The molecule's structure, characterized by the presence of a bromine atom at position 2, a chlorine atom at position 5, a cyano group at position 4, and a difluoromethyl group at position 3, makes it a valuable building block for synthesizing complex molecules with tailored properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine through multi-step processes involving halogenation, cyano group introduction, and fluorination. These methods have been optimized to achieve high yields and purity, ensuring the compound's reliability for downstream applications. The compound's stability under various reaction conditions has also been extensively studied, making it suitable for use in both academic and industrial settings.

One of the most promising applications of 2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine lies in its role as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated its utility in constructing heterocyclic frameworks that exhibit potent biological activities, such as anti-inflammatory, antifungal, and anticancer properties. For instance, studies published in *Journal of Medicinal Chemistry* highlight the compound's ability to serve as a precursor for designing molecules that target specific enzymes involved in disease pathways.

In the realm of agrochemistry, 2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine has been explored as a key intermediate in the development of novel pesticides and herbicides. Its ability to modulate plant growth regulators and disrupt pest metabolisms has positioned it as a valuable asset in sustainable agriculture practices. Field trials conducted by leading agricultural research institutions have shown promising results, underscoring its potential to contribute to global food security.

Beyond its role in life sciences, this compound has also found applications in materials science. The incorporation of 2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine into polymer systems has led to the development of advanced materials with enhanced thermal stability and mechanical properties. Research published in *Advanced Materials* highlights its use as a building block for designing high-performance polymers suitable for aerospace and electronics industries.

The environmental impact of synthesizing and utilizing 2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine has also been a focal point of recent studies. Efforts have been made to develop eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. These sustainable practices align with global initiatives aimed at promoting green chemistry principles across various industries.

In conclusion, 2-Bromo-5-chloro-4-cyano-3-(difluoromethyl)pyridine (CAS No. 1805087-51